Cas no 625119-54-2 (Benzene, 1-ethoxy-5-methoxy-2-methyl-4-nitro- (9CI))

• Product Name: Benzene, 1-ethoxy-5-methoxy-2-methyl-4-nitro- (9CI)
• CAS No: 625119-54-2
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 1022754
• PubChem ID: 45094226
• Update Time: 2025-04-20

Benzene, 1-ethoxy-5-methoxy-2-methyl-4-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethoxy-5-methoxy-2-methyl-4-nitro- (9CI)
• 1-ethoxy-5-methoxy-2-methyl-4-nitrobenzene
• PSDSXJZFSNSSIE-UHFFFAOYSA-N
• SCHEMBL6371334
• DTXSID90667267
• 625119-54-2
• DB-093025

• Inchi： 1S/C10H13NO4/c1-4-15-9-6-10(14-3)8(11(12)13)5-7(9)2/h5-6H,4H2,1-3H3
• InChI Key： PSDSXJZFSNSSIE-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=CC=1C)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.3Ų